2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-[(E)-3-(4-ethoxyphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C19H19NO3/c1-3-23-15-11-8-14(9-12-15)10-13-18(21)16-6-4-5-7-17(20-2)19(16)22/h4-13H,3H2,1-2H3,(H,20,22)/b13-10+
• InChI Key: CMGHPKNPDMVZQT-JLHYYAGUSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)C2=CC=CC=C(C2=O)NC
• SMILES: CCOC1=CC=C(C=C1)C=CC(=O)C2=CC=CC=C(C2=O)NC

Description

2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one, also known as EMCA, is a synthetic compound that has been widely studied in the field of medicinal chemistry. EMCA has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. In

Mechanism of Action

The mechanism of action of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer development. 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to inhibit the NF-κB signaling pathway, which plays a key role in the regulation of immune responses and inflammation. Additionally, 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been found to induce apoptosis in cancer cells by activating the p53 tumor suppressor pathway.
Biochemical and Physiological Effects:
2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor properties, 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have anti-oxidant activity, which may help to protect cells from oxidative damage. 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has also been found to inhibit the activity of enzymes involved in the metabolism of drugs, which could have implications for drug interactions in vivo.

Advantages and Limitations for Lab Experiments

2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been found to be stable under a range of conditions. Additionally, 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to exhibit potent biological activity at relatively low concentrations. However, there are also some limitations to the use of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one in laboratory experiments. For example, its mechanism of action is not fully understood, which could make it difficult to interpret experimental results. Additionally, there may be potential toxicity concerns associated with the use of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one in vivo.

Future Directions

There are several potential future directions for research on 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one. One area of interest is the development of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one-based anti-inflammatory drugs. Additionally, further studies are needed to fully understand the mechanism of action of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one and its potential applications in cancer treatment. Finally, there may be opportunities to explore the use of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one involves a multi-step process that begins with the reaction of 4-ethoxybenzaldehyde with malonic acid to form a β-ketoester intermediate. This intermediate is then treated with ammonium acetate and acetic anhydride to form a cycloheptatrienone derivative. Finally, the addition of methylamine and acryloyl chloride leads to the formation of 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one.

Scientific Research Applications

2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of inflammatory cytokines and chemokines. Additionally, 2-[3-(4-Ethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to induce apoptosis in cancer cells, making it a promising candidate for the development of anti-cancer drugs.